Benzyl 3-hydroxyazetidine-1-carboxylate
Overview
Description
Benzyl 3-hydroxyazetidine-1-carboxylate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Applications in Medicinal Chemistry
Benzyl 3-hydroxyazetidine-1-carboxylate and its analogs have been utilized in the synthesis of novel compounds with potential applications in medicinal chemistry. For instance, research has shown that the synthesis of 2-carboxy-4-methylazetidine, an isomeric analog of dl-proline, involves the use of benzylamine, which leads to the formation of 1-benzyl-2-carbomethoxy-4-methyl-azetidine. This compound has relevance in the synthesis of high molecular weight polypeptides (Soriano, Podraza, & Cromwell, 1980).
Photoreactions and Derivatives
In another study, photochemical reactions of N-formyl-α-oxoamides yielded 3-hydroxyazetidine-2,4-diones. In the case of N-benzyl-N-formylamide, N-formyl-β-lactam was obtained along with the azetidine-2,4-dione, indicating a potential area for chemical exploration and synthesis (Aoyama, Sakamoto, & Omote, 1982).
Role in Peptide Mimetics and Enzyme Inhibitors
The synthesis of 3-hydroxyazetidine carboxylic acids from D-glucose has established their role as non-proteinogenic amino acids. These compounds have been shown to have long-term stability under acidic and neutral pH, suggesting their use in peptide mimetics. Interestingly, specific derivatives of these compounds have demonstrated potent inhibition of glycosidase enzymes, which is significant in medicinal chemistry (Glawar et al., 2013).
Biotransformations and Synthetic Applications
The biotransformation of racemic 1-benzylazetidine-2-carbonitriles by Rhodococcus erythropolis has been demonstrated to yield azetidine-2-carboxylic acids with high enantioselectivity. This process highlights the potential of using microbial whole cells for the synthesis of chiral azetidine-2-carbox amide derivatives, which can be further used in nucleophilic ring-opening reactions for various synthetic applications (Leng, Wang, Pan, Huang, & Wang, 2009).
Safety and Hazards
Properties
IUPAC Name |
benzyl 3-hydroxyazetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c13-10-6-12(7-10)11(14)15-8-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJWSNDGCJMGHSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)OCC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30435306 | |
Record name | Benzyl 3-hydroxyazetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30435306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
128117-22-6 | |
Record name | Benzyl 3-hydroxyazetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30435306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | benzyl 3-hydroxyazetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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